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Compound of Interest

Compound Name: 2-Azidoethanol-d4

Cat. No.: B15621786

Get Quote

Technical Guide: 2-Azidoethanol-d4
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2-Azidoethanol-d4, a deuterated

derivative of 2-Azidoethanol, a versatile bifunctional reagent. This document covers its

fundamental properties, synthesis, and key applications, with a focus on its utility in

bioconjugation and chemical synthesis.

Core Data Presentation
Quantitative data for 2-Azidoethanol and its deuterated analog are summarized below.
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Property 2-Azidoethanol
2-Azidoethanol-d4
(Calculated)

Chemical Formula C₂H₅N₃O[1][2] C₂HD₄N₃O

Molecular Weight 87.08 g/mol [1][2] 91.11 g/mol

Appearance
Colorless to pale yellow

liquid[3]
N/A (Expected to be similar)

Boiling Point ~95°C[3]; 60°C[1]
N/A (Expected to be slightly

higher)

Density ~1.000 g/cm³[1]
N/A (Expected to be slightly

higher)

Primary Applications

Reagent in "click chemistry",

glycosylation, and as a blocker

for 2'-deoxy-ethynyluridine

(EdU) in nuclear DNA studies.

[2][4]

Isotopic labeling for

mechanistic studies and as a

heavy standard in mass

spectrometry.

Synthesis of 2-Azidoethanol
While specific protocols for 2-Azidoethanol-d4 are not readily available in the literature, its

synthesis can be inferred from the well-established methods for the non-deuterated compound.

The primary route involves a nucleophilic substitution (Sɴ2) reaction where an azide salt

displaces a halide from an ethanol backbone.[5] To synthesize the d4 isotopologue, one would

start with the corresponding deuterated haloethanol.

Experimental Protocol: Synthesis from 2-Bromoethanol
This protocol is adapted from established procedures for 2-Azidoethanol and can be modified

for the deuterated version by using 2-bromoethanol-d4.

Materials:

2-Bromoethanol (or 2-bromoethanol-d4)

Sodium Azide (NaN₃)
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Distilled Water

Diethyl ether

Magnesium Sulfate (anhydrous)

Procedure:

In a round-bottom flask, dissolve 2-bromoethanol (1.0 equivalent) in distilled water.[3][6]

Cool the solution to 0°C in an ice bath.

Slowly add sodium azide (1.5 - 3.0 equivalents) portion-wise while stirring vigorously.[3][6]

Allow the reaction mixture to slowly warm to room temperature and continue stirring for at

least 4 hours.[6][7]

Heat the mixture to 80°C and stir overnight under reflux.[3][6][8]

After cooling to room temperature, extract the aqueous mixture with diethyl ether (3x

volume).[6][8]

Combine the organic layers and dry over anhydrous magnesium sulfate.[3][6]

Filter the solution and remove the solvent under reduced pressure (e.g., using a rotary

evaporator) to yield 2-azidoethanol as an oil.[3][5][6]

Note: Organic azides are potentially explosive and should be handled with appropriate safety

precautions.

Applications in Bioconjugation and Chemical
Synthesis
2-Azidoethanol is a valuable tool in chemical biology and drug development due to its

bifunctional nature, possessing both a reactive azide group and a hydroxyl group.
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Copper(I)-Catalyzed Azide-Alkyne Cycloaddition
(CuAAC) - "Click Chemistry"
The azide group of 2-Azidoethanol readily participates in the copper(I)-catalyzed azide-alkyne

cycloaddition (CuAAC), a cornerstone of "click chemistry".[3][5] This reaction allows for the

efficient and specific covalent ligation of the 2-azidoethanol moiety to molecules containing a

terminal alkyne, forming a stable triazole linkage. The hydroxyl group can then be used for

further functionalization or to enhance hydrophilicity.

Reaction Preparation

Click Reaction Downstream Analysis
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3. Initiate Reaction
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Click to download full resolution via product page

A generalized workflow for a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction.

Glycosylation
2-Azidoethanol serves as a reagent in glycosylation reactions.[2][4] The azide group can be a

precursor to an amine, which is a common functionality in natural sugars, or it can be used to

attach the glycosyl moiety to other molecules via click chemistry. Gold-catalyzed Sɴ2

glycosylation is a method for the stereoselective synthesis of 2-azido-2-deoxyglycosides.[9]
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The role of 2-Azidoethanol in the synthesis of glycoconjugates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Molecular weight of 2-Azidoethanol-d4]. BenchChem,
[2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15621786/docs#molecular-weight-of-2-azidoethanol-
d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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